Cas no 1018501-32-0 (7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)
![7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid structure](https://www.kuujia.com/scimg/cas/1018501-32-0x500.png)
1018501-32-0 structure
Product name:7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
CAS No:1018501-32-0
MF:C12H15N3O5
MW:281.264602899551
CID:1134815
7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-p yrrolo[2,3-d]pyrimidine-6-carboxylic acid
- 7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-car
- 7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
-
- Inchi: InChI=1S/C12H15N3O5/c1-13-9-7(10(16)14(2)12(13)19)6-8(11(17)18)15(9)4-5-20-3/h6H,4-5H2,1-3H3,(H,17,18)
- InChI Key: CCJXZCAXFMCTOO-UHFFFAOYSA-N
- SMILES: CN1C2=C(C=C(C(=O)O)N2CCOC)C(=O)N(C)C1=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM273262-250mg |
7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1018501-32-0 | 95%+ | 250mg |
$280 | 2021-08-18 | |
Chemenu | CM273262-100mg |
7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1018501-32-0 | 95%+ | 100mg |
$72 | 2023-02-19 | |
Life Chemicals | F9995-1059-10g |
7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1018501-32-0 | 95% | 10g |
$1684.0 | 2023-09-05 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-UL008-50mg |
7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1018501-32-0 | 96% | 50mg |
¥552.0 | 2022-02-28 | |
A2B Chem LLC | AE19816-100mg |
7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1018501-32-0 | 97% | 100mg |
$29.00 | 2024-04-20 | |
1PlusChem | 1P0090JS-100mg |
7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1018501-32-0 | 97% | 100mg |
$36.00 | 2023-12-27 | |
TRC | B416775-500mg |
7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid |
1018501-32-0 | 500mg |
$ 295.00 | 2022-06-07 | ||
Life Chemicals | F9995-1059-0.25g |
7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1018501-32-0 | 95% | 0.25g |
$135.0 | 2023-09-05 | |
Life Chemicals | F9995-1059-2.5g |
7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1018501-32-0 | 95% | 2.5g |
$802.0 | 2023-09-05 | |
Chemenu | CM273262-100mg |
7-(2-Methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1018501-32-0 | 95%+ | 100mg |
$156 | 2021-08-18 |
7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Related Literature
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1018501-32-0 (7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid) Related Products
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